Cas no 263270-62-8 (4-(2-methyl-1,3-thiazol-4-yl)methoxybenzoic acid)

• Product Name: 4-(2-methyl-1,3-thiazol-4-yl)methoxybenzoic acid
• CAS No: 263270-62-8
• MF: C₁₂H₁₁NO₃S
• MW: 249.285641908646
• CID: 2838366
• PubChem ID: 4962840
• Update Time: 2025-05-25

4-(2-methyl-1,3-thiazol-4-yl)methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-methyl-1,3-thiazol-4-yl)methoxybenzoic acid
• 4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzoic Acid
• DTXSID40407175
• CS-0234368
• 4-(2-methylthiazol4-ylmethoxy)benzoic acid
• G34149
• AB00777367-01
• AKOS005207734
• 4-((2-Methylthiazol-4-yl)methoxy)benzoicacid
• EN300-14122
• 4-((2-Methylthiazol-4-yl)methoxy)benzoic acid
• MFCD07329907
• 4-(2-Methylthiazol-4-ylmethoxy)benzoic acid
• XLAHFZQELKMMMP-UHFFFAOYSA-N
• SCHEMBL6977670
• WAY-656283
• F2158-0602
• Z96091871
• 263270-62-8
• AS-86531

• Inchi： 1S/C12H11NO3S/c1-8-13-10(7-17-8)6-16-11-4-2-9(3-5-11)12(14)15/h2-5,7H,6H2,1H3,(H,14,15)
• InChI Key： XLAHFZQELKMMMP-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)COC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 249.04596439g/mol
• Monoisotopic Mass: 249.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(2-methyl-1,3-thiazol-4-yl)methoxybenzoic acid

Comprehensive Overview of 4-(2-Methyl-1,3-thiazol-4-yl)methoxybenzoic Acid (CAS No. 263270-62-8)

4-(2-Methyl-1,3-thiazol-4-yl)methoxybenzoic acid (CAS No. 263270-62-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a thiazole ring, a heterocyclic moiety known for its bioactivity, coupled with a benzoic acid derivative, making it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential applications, particularly in drug discovery and crop protection formulations.

The molecular structure of 4-(2-methyl-1,3-thiazol-4-yl)methoxybenzoic acid includes a methoxybenzoic acid backbone linked to a 2-methylthiazole group. This combination enhances its solubility and reactivity, which are critical for optimizing bioavailability in pharmaceutical contexts. Recent studies highlight its role as a precursor in the synthesis of kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies in oncology and autoimmune diseases.

In agrochemical applications, the compound's thiazole component contributes to its efficacy as a pesticide intermediate. With the global shift toward sustainable farming practices, researchers are investigating its potential in developing low-toxicity crop protection agents. This aligns with trends in green chemistry, where reducing environmental impact is a priority. The compound's stability under various pH conditions further supports its utility in formulations requiring prolonged field activity.

From a synthetic perspective, CAS No. 263270-62-8 is often synthesized via etherification reactions between 4-hydroxybenzoic acid and 2-methyl-4-chloromethylthiazole. Optimization of this process has been a focus in recent patents, emphasizing yield improvement and waste reduction. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify purity, given the compound's application in high-value industries.

The commercial demand for 4-(2-methyl-1,3-thiazol-4-yl)methoxybenzoic acid is rising, particularly in regions with robust pharmaceutical manufacturing sectors like North America and Asia-Pacific. Suppliers often highlight its high purity grade (>98%) to meet stringent regulatory standards for human health products. Additionally, its classification as a non-hazardous material under standard handling conditions enhances its appeal for industrial-scale production.

Emerging trends in AI-driven drug discovery have also spotlighted this compound. Computational models frequently identify its scaffold as a candidate for virtual screening, accelerating the identification of novel bioactive molecules. This intersection of cheminformatics and traditional synthesis underscores its relevance in modern research paradigms.

For researchers sourcing CAS 263270-62-8, key considerations include storage stability (recommended at 2–8°C in inert atmospheres) and compatibility with common organic solvents like DMSO and methanol. These practical insights are frequently searched in academic forums, reflecting the compound's niche but growing user base.

In summary, 4-(2-methyl-1,3-thiazol-4-yl)methoxybenzoic acid represents a convergence of multidisciplinary applications—from life sciences to material innovation. Its structural versatility and compliance with green chemistry principles position it as a compound of enduring scientific and industrial interest.